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Compound of Interest

Compound Name: 2-Hydroxynicotinic acid

Cat. No.: B127336

An In-depth Technical Guide to 2-Hydroxynicotinic Acid: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental protocols for 2-hydroxynicotinic acid. The information is intended
for researchers, scientists, and professionals in the field of drug development.

Chemical Properties

2-Hydroxynicotinic acid is a derivative of nicotinic acid and a member of the pyridine family of
compounds.[1][2][3][4] It is a white to light yellow powder and serves as an important raw
material and intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1][2]

The key chemical and physical properties of 2-hydroxynicotinic acid are summarized in the
table below for easy reference.
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Property Value Source(s)
2-0x0-1H-pyridine-3-carboxylic
IUPAC Name _ [3]
acid
2-Hydroxypyridine-3-carboxylic
acid, 2-oxo-1,2-
Synonyms ) o ) [3][5]
dihydropyridine-3-carboxylic
acid
CAS Number 609-71-2 [1]
Chemical Formula C6H5NO3 [1]
Molecular Weight 139.11 g/mol [1][3]
Melting Point 258-261 °C (lit.) [1][2][6]
Boiling Point 255.04°C (rough estimate) [1][6]
pKa 2.40 = 0.20 (Predicted) [1]
Solubility 0.1 M NaOH: 0.1 g/mL, clear [1114]
Appearance White to light yellow powder [1][4]

Chemical Structure and Tautomerism

An important structural feature of 2-hydroxynicotinic acid is its existence in tautomeric forms.

In the solid state, it predominantly exists as its tautomer, 2-oxo-1,2-dihydro-3-pyridinecarboxylic

acid (2-ODHPCA).[7] This tautomerism is a key aspect of its chemical behavior. The molecule

has been found to exist in four polymorphic forms, which arise from different packing

arrangements of the molecules in the crystal lattice.[7]

Tautomeric equilibrium of 2-hydroxynicotinic acid.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-hydroxynicotinic acid are crucial

for its application in research and development.
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Synthesis Protocol

A common method for the synthesis of 2-hydroxynicotinic acid involves the hydrolysis of 3-
cyano-2-pyridone.[8]

Methodology:

Reaction Mixture Preparation: A solution is prepared containing 6 g of 3-cyano-2-pyridone,
7.5 g of potassium hydroxide pellets (85%), 8 ml of ethylene glycol, and 1.5 ml of water.[8]

» Heating: The solution is heated to 150°-160° C for 15 minutes.[8]
e Quenching: The reaction mixture is then poured into ice water.[8]

 Acidification and Precipitation: The aqueous solution is acidified to a pH of approximately 3,
which causes the 2-hydroxynicotinic acid to precipitate out of the solution.[8]

« |solation and Drying: The precipitate is collected by filtration and dried to yield the final
product.[8] The melting point of the product obtained through this method is reported to be
258°-260° C.[8]
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Synthesis of 2-Hydroxynicotinic Acid

Prepare reaction mixture:
3-cyano-2-pyridone, KOH,
ethylene glycol, water

eating
Heat to 150-160°C
for 15 minutes

uenching

(Pour into ice Water)

Acidification

4
(Acidify to pH ~3)

recipitation

Collect precipitate
by filtration

Dry the product
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Workflow for the synthesis of 2-hydroxynicotinic acid.

Analytical Protocol: Reverse-Phase HPLC
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2-Hydroxynicotinic acid can be analyzed using a reverse-phase high-performance liquid
chromatography (RP-HPLC) method.[5]

Methodology:
e Column: Newcrom R1 HPLC column.[5]
» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[5]

o Mass Spectrometry Compatibility: For applications compatible with mass spectrometry (MS),
phosphoric acid should be replaced with formic acid in the mobile phase.[5]

o UPLC Applications: For fast Ultra-Performance Liquid Chromatography (UPLC) applications,
columns with smaller 3 um patrticles are available.[5]

This method is scalable and can be adapted for the isolation of impurities in preparative
separation and is also suitable for pharmacokinetic studies.[5]
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RP-HPLC Analysis of 2-Hydroxynicotinic Acid
Prepare Sample in
Mobile Phase

i

Mobile Phase:
Inject into HPLC System MeCN, Water, Phosphoric Acid
\ (or Formic Acid for MS)
Separatlon on
Newcrom R1 Column

:

(Detection (e.g., UV, MS)

Data Analysis

Click to download full resolution via product page

Workflow for the analysis of 2-hydroxynicotinic acid via RP-HPLC.

Biological Activity and Applications

2-Hydroxynicotinic acid has been identified as a growth factor for Erwinia amylovora, a
bacterium that affects pear and apple blossoms.[1][2] Furthermore, it is utilized in the synthesis
of novel 2-hydroxynicotinoyl-serine-butyl esters, which have been investigated for their
antibiotic properties against various bacteria, including Bacillus subtilis and Staphylococcus
aureus.[9]
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Biological Roles and Applications

2-Hydroxynicotinic Acid
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Biological applications of 2-hydroxynicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Hydroxynicotinic acid chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127336#2-hydroxynicotinic-acid-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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